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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation of antimony (III)

sulfate (Sb₂(SO₄)₃) solutions. This document includes key data, detailed experimental

protocols, and safety information to ensure proper handling and successful preparation for

various research, development, and industrial applications.

Quantitative Data Summary
Antimony (III) sulfate is a hygroscopic white crystalline solid.[1][2] Its solubility is highly

dependent on the solvent and conditions, particularly the acidity. It is soluble in acids but

hydrolyzes in water to form insoluble basic salts.[2][3][4][5]
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Property Value Reference

Molar Mass 531.71 g/mol [5][6]

Density 3.94 g/cm³ [2]

Physical Appearance
White, deliquescent, crystalline

powder or lumps.
[1][5]

Solubility in Water

Hydrolyzes to form an

insoluble basic salt. A stable

aqueous solution is not

typically prepared without the

addition of acid.

[2][4][5]

Solubility in Acids

Soluble in dilute and

concentrated acids.[2][3][5]

Solubility in sulfuric acid

increases with increasing acid

concentration.[7]

Solubility Product (in H₂SO₄ at

298 K)
Log K₀ = 55 ± 2 [7]

Typical Application

Concentrations

- Catalysis (Fischer Indole

Synthesis)
10 mol% in refluxing methanol

- Electroplating (Antimony

Stabilizer)

~1 mg/L in electroless nickel

baths
[8]

Experimental Protocols
Below are detailed protocols for the preparation of antimony (III) sulfate from different starting

materials. Extreme caution must be exercised when handling concentrated sulfuric acid. All

procedures should be performed in a well-ventilated fume hood with appropriate personal

protective equipment (PPE).

Required Personal Protective Equipment (PPE):
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Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Lab coat

Closed-toe shoes

In case of dust formation, use a dust mask (e.g., N95)

General Safety Precautions:

Antimony (III) sulfate is harmful if swallowed or inhaled and is toxic to aquatic life with long-

lasting effects.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a dry, cool, and well-ventilated area.

Protocol 1: Preparation from Antimony (III) Oxide

This method involves the reaction of antimony (III) oxide with hot, concentrated sulfuric acid.[2]

Reagents and Equipment:

Antimony (III) oxide (Sb₂O₃)

Concentrated sulfuric acid (H₂SO₄), 18 M

Heating mantle with a stirrer

Round-bottom flask with a reflux condenser

Beaker

Glass stirring rod
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Buchner funnel and filter paper

Vacuum flask

Procedure:

Reaction Setup: In a fume hood, place a round-bottom flask equipped with a magnetic stirrer

and a reflux condenser on a heating mantle.

Addition of Reactants: Carefully add a specific molar excess of 18 M sulfuric acid to the

flask. Slowly and cautiously add antimony (III) oxide to the sulfuric acid while stirring. The

reaction is: Sb₂O₃ + 3H₂SO₄ → Sb₂(SO₄)₃ + 3H₂O.

Heating and Reaction: Heat the mixture to approximately 200°C and maintain this

temperature with continuous stirring.[2] The reaction is complete when the solid antimony

(III) oxide has completely dissolved.

Crystallization and Cooling: Turn off the heat and allow the solution to cool slowly to room

temperature. Antimony (III) sulfate will crystallize out of the solution as small white needles.

[1]

Isolation of Product: Separate the crystals from the solution by vacuum filtration using a

Buchner funnel.

Washing and Drying: Wash the collected crystals with a small amount of glacial acetic acid,

followed by ether, to remove any residual sulfuric acid. Dry the purified antimony (III) sulfate

in a vacuum desiccator over a suitable desiccant (e.g., solid potassium hydroxide).[1]

Storage: Store the final product in a tightly sealed container to prevent deliquescence.

Protocol 2: Preparation from Elemental Antimony

This protocol describes the synthesis of antimony (III) sulfate from finely powdered antimony

metal.[1]

Reagents and Equipment:

Finely powdered antimony metal (Sb)
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Concentrated sulfuric acid (H₂SO₄)

High-temperature heating mantle with stirrer

Reaction vessel suitable for boiling sulfuric acid (e.g., heavy-walled glass flask)

Reflux condenser

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Washing solvents (glacial acetic acid, ether)

Vacuum desiccator

Procedure:

Reaction Setup: Assemble the reaction vessel with a reflux condenser and a stirrer on a

heating mantle inside a fume hood.

Addition of Reactants: Carefully add concentrated sulfuric acid to the reaction vessel. A

typical ratio is 20 g of antimony powder to 400 g of concentrated sulfuric acid.[1]

Heating and Dissolution: Heat the sulfuric acid to its boiling point. Cautiously add the finely

powdered antimony to the boiling acid in small portions. Continue boiling until all the

antimony has dissolved.[1] The reaction is: 2Sb + 6H₂SO₄ → Sb₂(SO₄)₃ + 3SO₂ + 6H₂O. Be

aware that sulfur dioxide gas is evolved during this reaction.

Crystallization: A portion of the antimony sulfate may crystallize from the hot solution. Allow

the solution to cool to room temperature to complete the crystallization process.[1]

Filtration: Collect the crystalline product by vacuum filtration.

Washing: Wash the crystals twice with glacial acetic acid and then with ether to remove

residual acid.[1]

Drying and Storage: Dry the product in a vacuum desiccator over solid potassium or sodium

hydroxide.[1] Store the dry antimony (III) sulfate in a tightly sealed container.
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Protocol 3: Preparation of an Antimony Sulfate Solution for Use

This protocol outlines the steps to dissolve solid antimony (III) sulfate to create a working

solution. Due to its tendency to hydrolyze, an acidic solvent is required.

Reagents and Equipment:

Antimony (III) sulfate (Sb₂(SO₄)₃) solid

Dilute sulfuric acid (e.g., 1 M H₂SO₄) or another suitable acid

Volumetric flask

Magnetic stirrer and stir bar

Weighing balance

Procedure:

Determine Required Concentration: Calculate the mass of antimony (III) sulfate needed to

achieve the desired molarity in the final volume of the solution.

Prepare Acidic Solvent: Fill a volumetric flask to approximately half of the final desired

volume with the chosen dilute acid.

Dissolution: Place the flask on a magnetic stirrer. While stirring, slowly add the pre-weighed

antimony (III) sulfate to the acid.

Ensure Complete Dissolution: Continue stirring until all the solid has dissolved. Gentle

heating may be applied if necessary to aid dissolution, but be cautious of potential changes

in concentration due to evaporation.

Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to

room temperature, carefully add more of the dilute acid to reach the final volume mark on the

volumetric flask.

Storage: Store the prepared solution in a tightly capped container. The stability of the

solution will depend on the acid concentration; monitor for any signs of precipitation
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(hydrolysis).

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the preparation and use of antimony

(III) sulfate.
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Workflow for Antimony Sulfate Preparation

Preparation of Solid Sb2(SO4)3

Preparation of Sb2(SO4)3 Solution

Select Starting Material
(Sb, Sb2O3, or Sb2S3)

React with Hot
Concentrated H2SO4

Cool to Crystallize
Sb2(SO4)3

Filter and Wash Crystals
(Acetic Acid, Ether)

Dry under Vacuum

Dissolve Solid Sb2(SO4)3
in Dilute Acid

Use in Application
(Catalysis, Electrochemistry, etc.)

Click to download full resolution via product page

Caption: General workflow for the synthesis and preparation of antimony sulfate solutions.
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This document is intended for use by trained professionals in a laboratory setting. Always

consult the relevant Safety Data Sheet (SDS) for antimony (III) sulfate and all other reagents

before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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